Cas no 20701-61-5 (Ethyl 4,6-O-Benzylidene-b-D-thioglucopyranoside)

• Product Name: Ethyl 4,6-O-Benzylidene-b-D-thioglucopyranoside
• CAS No: 20701-61-5
• MF: C₁₅H₂₀O₅S
• MW: 312.381303787231
• CID: 51621
• PubChem ID: 10903049
• Update Time: 2025-04-18

Ethyl 4,6-O-Benzylidene-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-O-benzylidene-beta-D-thioglucopyranoside
• Ethyl 4,6-O-benzylidene-1-thio-b-D-glucopyranoside
• ETHYL 4,6-O-BENZYLIDENE-B-D-THIOGLUCOPYRANOSIDE
• (4AR,6S,7R,8R,8aS)-6-(ethylthio)-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• 20701-61-5
• doi:10.14272/QOMMDHDGIYADCQ-BWTKQZKTSA-N
• 10.14272/QOMMDHDGIYADCQ-BWTKQZKTSA-N.1
• 10.14272/QOMMDHDGIYADCQ-BWTKQZKTSA-N
• Ethyl 4,6-O-benzylidene-1-thio--D-glucopyranoside
• SCHEMBL4171725
• doi:10.14272/QOMMDHDGIYADCQ-BWTKQZKTSA-N.1
• (4aR,6S,7R,8R,8aS)-6-ethylsulfanyl-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• W-201808
• Ethyl 4,6-O-Benzylidene-b-D-thioglucopyranoside

• Inchi： 1S/C15H20O5S/c1-2-21-15-12(17)11(16)13-10(19-15)8-18-14(20-13)9-6-4-3-5-7-9/h3-7,10-17H,2,8H2,1H3/t10-,11-,12-,13-,14?,15+/m1/s1
• InChI Key： QOMMDHDGIYADCQ-BWTKQZKTSA-N
• SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@H]2[C@@H](COC(C3C=CC=CC=3)O2)O1)O)O

Computed Properties

• Exact Mass: 312.10300
• Monoisotopic Mass: 312.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 518.8±50.0 °C at 760 mmHg
• PSA: 93.45000
• LogP: 1.30040
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 4,6-O-Benzylidene-b-D-thioglucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds